![molecular formula C19H20N2O3 B5855131 4-ethyl-5-methoxy-2-(5-methyl-4-phenoxy-1H-pyrazol-3-yl)phenol](/img/structure/B5855131.png)
4-ethyl-5-methoxy-2-(5-methyl-4-phenoxy-1H-pyrazol-3-yl)phenol
Overview
Description
4-ethyl-5-methoxy-2-(5-methyl-4-phenoxy-1H-pyrazol-3-yl)phenol, also known as EMD 57033, is a synthetic compound that has been studied for its potential therapeutic applications. EMD 57033 belongs to a class of compounds known as selective estrogen receptor modulators (SERMs). SERMs are compounds that can selectively bind to estrogen receptors and modulate their activity, leading to a variety of physiological effects.
Mechanism of Action
4-ethyl-5-methoxy-2-(5-methyl-4-phenoxy-1H-pyrazol-3-yl)phenol 57033 exerts its effects by selectively binding to estrogen receptors and modulating their activity. Specifically, this compound 57033 acts as an agonist at estrogen receptor beta (ERβ) and as an antagonist at estrogen receptor alpha (ERα). This selective binding profile allows this compound 57033 to exert estrogen-like effects in some tissues while blocking estrogen activity in others.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound 57033 are diverse and depend on the tissue and cell type being studied. In breast cancer cells, this compound 57033 has been shown to inhibit cell proliferation and induce apoptosis. In bone cells, this compound 57033 has been shown to stimulate bone formation and inhibit bone resorption. In vascular cells, this compound 57033 has been shown to improve lipid metabolism and reduce inflammation.
Advantages and Limitations for Lab Experiments
One of the advantages of 4-ethyl-5-methoxy-2-(5-methyl-4-phenoxy-1H-pyrazol-3-yl)phenol 57033 is its selective binding profile, which allows for the modulation of estrogen receptor activity in a tissue-specific manner. This can be useful for studying the role of estrogen receptors in different physiological processes. However, one limitation of this compound 57033 is its relatively low potency compared to other SERMs, which may limit its utility in certain experimental settings.
Future Directions
There are several potential future directions for research on 4-ethyl-5-methoxy-2-(5-methyl-4-phenoxy-1H-pyrazol-3-yl)phenol 57033. One area of interest is the development of more potent analogs of this compound 57033 that can be used to further elucidate the role of estrogen receptors in various physiological processes. Another area of interest is the investigation of the potential therapeutic applications of this compound 57033 in other diseases, such as Alzheimer's disease and diabetes. Additionally, the development of novel drug delivery systems for this compound 57033 may improve its efficacy and reduce its side effects.
Scientific Research Applications
4-ethyl-5-methoxy-2-(5-methyl-4-phenoxy-1H-pyrazol-3-yl)phenol 57033 has been studied for its potential applications in several areas of scientific research, including cancer, osteoporosis, and cardiovascular disease. In cancer research, this compound 57033 has been shown to inhibit the growth of breast cancer cells and induce cell death in vitro. In osteoporosis research, this compound 57033 has been shown to increase bone density and reduce bone loss in animal models. In cardiovascular disease research, this compound 57033 has been shown to improve lipid metabolism and reduce the risk of atherosclerosis.
properties
IUPAC Name |
4-ethyl-5-methoxy-2-(5-methyl-4-phenoxy-1H-pyrazol-3-yl)phenol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O3/c1-4-13-10-15(16(22)11-17(13)23-3)18-19(12(2)20-21-18)24-14-8-6-5-7-9-14/h5-11,22H,4H2,1-3H3,(H,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNSTVNIXEVZIBA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=C(C=C1OC)O)C2=NNC(=C2OC3=CC=CC=C3)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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